Cas no 1503119-57-0 (1-(5-bromofuran-2-yl)methyl-1h-pyrrole-3-carboxylic acid)

• Product Name: 1-(5-bromofuran-2-yl)methyl-1h-pyrrole-3-carboxylic acid
• CAS No: 1503119-57-0
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 5057814
• Update Time: 2025-06-22

1-(5-bromofuran-2-yl)methyl-1h-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(5-bromofuran-2-yl)methyl]-1H-pyrrole-3-carboxylic acid
• 1-[(5-bromofuran-2-yl)methyl]pyrrole-3-carboxylic acid
• 1-(5-bromofuran-2-yl)methyl-1h-pyrrole-3-carboxylic acid

• Inchi： 1S/C10H8BrNO3/c11-9-2-1-8(15-9)6-12-4-3-7(5-12)10(13)14/h1-5H,6H2,(H,13,14)
• InChI Key： MEYWGLBMQDAIMV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN2C=CC(C(=O)O)=C2)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.9
• Topological Polar Surface Area: 55.4

Additional information on 1-(5-bromofuran-2-yl)methyl-1h-pyrrole-3-carboxylic acid

Professional Introduction to 1-(5-bromofuran-2-yl)methyl-1H-pyrrole-3-carboxylic Acid (CAS No. 1503119-57-0)

1-(5-bromofuran-2-yl)methyl-1H-pyrrole-3-carboxylic acid (CAS No. 1503119-57-0) is a significant compound in the field of pharmaceutical chemistry, featuring a unique structural framework that has garnered considerable attention from researchers. This compound, characterized by its 1-(5-bromofuran-2-yl)methyl substituent and 1H-pyrrole-3-carboxylic acid core, represents a promising scaffold for the development of novel bioactive molecules.

The bromofuran moiety in the molecule introduces a reactive site that can be utilized for further functionalization, making it a valuable intermediate in synthetic chemistry. The pyrrole ring, known for its aromaticity and biological relevance, contributes to the compound's potential pharmacological activity. This combination of structural features has positioned 1-(5-bromofuran-2-yl)methyl-1H-pyrrole-3-carboxylic acid as a key building block in the design of targeted therapies.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The pyrrole scaffold, in particular, has been extensively studied for its role in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The presence of the 5-bromofuran group enhances the compound's versatility, allowing for diverse chemical transformations that can lead to structurally diverse derivatives with tailored biological properties.

In the context of modern drug development, the synthesis and characterization of such compounds are crucial for understanding their mechanism of action and optimizing their pharmacokinetic profiles. The 1-(5-bromofuran-2-yl)methyl group provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. These reactions enable the introduction of additional functional groups, thereby expanding the chemical space available for drug design.

One of the most compelling aspects of 1-(5-bromofuran-2-yl)methyl-1H-pyrrole-3-carboxylic acid is its potential as a precursor for small-molecule drugs targeting specific biological pathways. For instance, modifications at the pyrrole ring can influence interactions with biological targets, while the bromofuran moiety can serve as a site for covalent binding to proteins or nucleic acids. This dual functionality makes the compound an attractive candidate for developing inhibitors or modulators of key enzymes and receptors involved in disease processes.

The pharmaceutical industry has increasingly recognized the value of structurally complex molecules in achieving high affinity and selectivity in drug design. The 1H-pyrrole-3-carboxylic acid core is particularly noteworthy due to its presence in several FDA-approved drugs, which underscores its biological significance. By leveraging this scaffold, researchers can develop novel compounds with improved therapeutic efficacy and reduced side effects.

Recent studies have demonstrated the utility of 1-(5-bromofuran-2-yl)methyl-1H-pyrrole-3-carboxylic acid in the synthesis of derivatives with enhanced bioactivity. For example, modifications at the 5-bromofuran group have led to compounds with significant anti-inflammatory properties, while alterations at the pyrrole ring have resulted in potent anticancer agents. These findings highlight the compound's potential as a versatile platform for drug discovery.

The synthetic accessibility of 1-(5-bromofuran-2-yl)methyl-1H-pyrrole-3-carboxylic acid also contributes to its appeal in pharmaceutical research. The availability of efficient synthetic routes allows researchers to rapidly explore diverse chemical modifications, accelerating the discovery process. Furthermore, advances in computational chemistry have enabled the prediction of biological activity based on molecular structure, providing a powerful tool for guiding synthetic efforts.

In conclusion, 1-(5-bromofuran-2-yl)methyl-1H-pyrrole-3-carboxylic acid (CAS No. 1503119-57-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the bromofuran and pyrrole moieties, make it a valuable intermediate for developing novel bioactive molecules. The compound's versatility in synthetic chemistry and its relevance to current drug discovery efforts underscore its importance as a building block for targeted therapies.